L-Homocysteine, S-(2-((1-iminoethyl)amino)ethyl)-

• CAS No.: 210354-22-6
• Product Name: L-Homocysteine, S-(2-((1-iminoethyl)amino)ethyl)-
• Molecular Formula: C8H17N3O2S
• Molecular Weight: 219.31 g/mol
• IUPAC Name: (2S)-2-amino-4-[2-(1-aminoethylideneamino)ethylsulfanyl]butanoic acid
• Standard InChI: InChI=1S/C8H17N3O2S/c1-6(9)11-3-5-14-4-2-7(10)8(12)13/h7H,2-5,10H2,1H3,(H2,9,11)(H,12,13)/t7-/m0/s1
• Standard InChIKey: MOLOJNHYNHBPCW-ZETCQYMHSA-N
• Isomeric SMILES: CC(=NCCSCC[C@@H](C(=O)O)N)N
• SMILES: CC(=NCCSCCC(C(=O)O)N)N
• Canonical SMILES: CC(=NCCSCCC(C(=O)O)N)N
• Appearance: Solid powder
• Description: GW-274150 is a novel, highly selective, potent and long-acting inhibitor of inducible nitric oxide synthase (iNOS) activity in rat and mouse models of renal I/R. GW274150 reduced histologic evidence of tubular injury and markedly reduced immunohistochemical evidence of nitrotyrosine and PAR formation, indicating reduced peroxynitrite formation and poly (ADP-ribose) polymerase (PARP) activation, respectively. It may be helpful in treating renal dysfunction and injury associated with I/R of the kidney.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GW-274150; GW 274150; GW274150.
• Reference: 1: Seymour M, Pétavy F, Chiesa F, Perry H, Lukey PT, Binks M, Donatien PD, Freidin AJ, Eckersley RJ, McClinton C, Heath K, Prodanovic S, Radunovic G, Pilipovic N, Damjanov N, Taylor PC. Ultrasonographic measures of synovitis in an early phase clinical trial: a double-blind, randomised, placebo and comparator controlled phase IIa trial of GW274150 (a selective inducible nitric oxide synthase inhibitor) in rheumatoid arthritis. Clin Exp Rheumatol. 2012 Mar-Apr;30(2):254-61. Epub 2012 Apr 13. PubMed PMID: 22409880.; 2: Broom L, Marinova-Mutafchieva L, Sadeghian M, Davis JB, Medhurst AD, Dexter DT. Neuroprotection by the selective iNOS inhibitor GW274150 in a model of Parkinson disease. Free Radic Biol Med. 2011 Mar 1;50(5):633-40. doi: 10.1016/j.freeradbiomed.2010.12.026. Epub 2010 Dec 23. PubMed PMID: 21185368.; 3: Høivik HO, Laurijssens BE, Harnisch LO, Twomey CK, Dixon RM, Kirkham AJ, Williams PM, Wentz AL, Lunnon MW. Lack of efficacy of the selective iNOS inhibitor GW274150 in prophylaxis of migraine headache. Cephalalgia. 2010 Dec;30(12):1458-67. doi: 10.1177/0333102410370875. Epub 2010 May 12. PubMed PMID: 20974604.; 4: Baydoun AR, Bertran J, Thakur S, Dawson J, Palacín M, Knowles RG. y+ LAT-1 mediates transport of the potent and selective iNOS inhibitor, GW274150, in control J774 macrophages. Amino Acids. 2006 Sep;31(2):101-9. Epub 2006 May 15. PubMed PMID: 16699825.; 5: De Alba J, Clayton NM, Collins SD, Colthup P, Chessell I, Knowles RG. GW274150, a novel and highly selective inhibitor of the inducible isoform of nitric oxide synthase (iNOS), shows analgesic effects in rat models of inflammatory and neuropathic pain. Pain. 2006 Jan;120(1-2):170-81. Epub 2005 Dec 19. PubMed PMID: 16360270.; 6: Alderton WK, Angell AD, Craig C, Dawson J, Garvey E, Moncada S, Monkhouse J, Rees D, Russell LJ, Russell RJ, Schwartz S, Waslidge N, Knowles RG. GW274150 and GW273629 are potent and highly selective inhibitors of inducible nitric oxide synthase in vitro and in vivo. Br J Pharmacol. 2005 Jun;145(3):301-12. PubMed PMID: 15778742; PubMed Central PMCID: PMC1576141.; 7: Di Paola R, Mazzon E, Patel NS, Genovese T, Muià C, Thiemermann C, De Sarro A, Cuzzocrea S. Beneficial effects of GW274150 treatment on the development of experimental colitis induced by dinitrobenzene sulfonic acid. Eur J Pharmacol. 2005 Jan 10;507(1-3):281-9. Epub 2004 Dec 30. PubMed PMID: 15659319.; 8: Dugo L, Marzocco S, Mazzon E, Di Paola R, Genovese T, Caputi AP, Cuzzocrea S. Effects of GW274150, a novel and selective inhibitor of iNOS activity, in acute lung inflammation. Br J Pharmacol. 2004 Mar;141(6):979-87. Epub 2004 Feb 9. PubMed PMID: 14769784; PubMed Central PMCID: PMC1574261.; 9: Chatterjee PK, Kvale EO, Patel NS, Thiemermann C. GW274150 inhibits nitric oxide production by primary cultures of rat proximal tubular cells. Med Sci Monit. 2003 Oct;9(10):BR357-62. PubMed PMID: 14523323.; 10: Chatterjee PK, Patel NS, Sivarajah A, Kvale EO, Dugo L, Cuzzocrea S, Brown PA, Stewart KN, Mota-Filipe H, Britti D, Yaqoob MM, Thiemermann C. GW274150, a potent and highly selective inhibitor of iNOS, reduces experimental renal ischemia/reperfusion injury. Kidney Int. 2003 Mar;63(3):853-65. PubMed PMID: 12631066.; 11: McDonald MC, Izumi M, Cuzzocrea S, Thiemermann C. A novel, potent and selective inhibitor of the activity of inducible nitric oxide synthase (GW274150) reduces the organ injury in hemorrhagic shock. J Physiol Pharmacol. 2002 Dec;53(4 Pt 1):555-69. PubMed PMID: 12512692.; 12: Cuzzocrea S, Chatterjee PK, Mazzon E, McDonald MC, Dugo L, Di Paola R, Serraino I, Britti D, Caputi AP, Thiemermann C. Beneficial effects of GW274150, a novel, potent and selective inhibitor of iNOS activity, in a rodent model of collagen-induced arthritis. Eur J Pharmacol. 2002 Oct 18;453(1):119-29. PubMed PMID: 12393067.
• PubChem Compound: 9797017
• Last Modified: Nov 11 2021